N-(3-Fluoropropyl)spiroperidol

Description

N-(3-Fluoropropyl)spiroperidol is a derivative of spiperone, which is a spiro butyrophenone analog similar to haloperidol . Spiperone itself has been recommended for the treatment of schizophrenia and acts as a dopamine antagonist that binds to dopamine and serotonin receptors . Researchers have synthesized N-(3-Fluoropropyl)spiroperidol for potential use in Positron Emission Tomography (PET) imaging of dopamine receptors in humans .

Studies detail the synthesis and biodistribution of N-(3-Fluoropropyl)spiroperidol, exploring its potential as a radioligand for mapping dopamine receptors . The uptake of N-(3-Fluoropropyl)spiroperidol in the striatum, a brain region rich in dopamine receptors, can be blocked by cold spiroperidol, which confirms that the striatal uptake is mediated by dopamine receptors . Investigations into N-alkyl and N-fluoroalkyl spiroperidol derivatives, including N-(3-Fluoropropyl)spiroperidol, reveal their varying lipophilicities and brain uptake rates, with the N-methyl, N-propyl, and N-3-fluoropropyl derivatives showing the highest striatum/cerebellum values one hour after administration .

Another similar compound is N-(2-Fluoroethyl)spiroperidol, which has also been synthesized for PET imaging of dopamine receptors . These radioligands are created through N-alkylation of spiroperidol with specific fluoroalkyl halides . Studies on baboons have also been conducted to study the kinetic distribution of N-(3-[18F]fluoropropyl)spiroperidol in the brain .

• CAS No.: 106114-44-7
• Product Name: N-(3-Fluoropropyl)spiroperidol
• Molecular Formula: C26H31F2N3O2
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Standard InChI: InChI=1S/C26H31F2N3O2/c27-15-5-17-30-20-31(23-6-2-1-3-7-23)26(25(30)33)13-18-29(19-14-26)16-4-8-24(32)21-9-11-22(28)12-10-21/h1-3,6-7,9-12H,4-5,8,13-20H2
• Standard InChIKey: ZTBJFYRPVFYXKB-UHFFFAOYSA-N
• SMILES: C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCCF)CCCC(=O)C4=CC=C(C=C4)F
• Canonical SMILES: C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCCF)CCCC(=O)C4=CC=C(C=C4)F
• Synonyms: N-(3-fluoropropyl)spiroperidol
• PubChem Compound: 129199
• Last Modified: Feb 18 2024